1,4-Difluoro-2-hept-6-enoxybenzene

• IUPAC Name: 1,4-difluoro-2-hept-6-enoxybenzene
• InChI: InChI=1S/C13H16F2O/c1-2-3-4-5-6-9-16-13-10-11(14)7-8-12(13)15/h2,7-8,10H,1,3-6,9H2
• InChI Key: RDTZOFVWASXYKL-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCCOC1=C(C=CC(=C1)F)F
• Molecular Formula: C13H16F2O
• Molecular Weight: 226.26 g/mol

Description

1,4-Difluoro-2-hept-6-enoxybenzene (C₁₃H₁₅F₂O) is a fluorinated aromatic ether characterized by a benzene ring substituted with two fluorine atoms at the 1,4-positions and a hept-6-enoxy chain at the 2-position. For instance, 1,4-difluorobenzene (C₆H₄F₂), a simpler analog, is well-documented for its stability and electronic properties due to fluorine’s strong electron-withdrawing effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of the compound “1,4-Difluoro-2-hept-6-enoxybenzene” involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of various reagents and catalysts to achieve the desired chemical structure. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in the successful synthesis of this compound.

Industrial Production Methods: In an industrial setting, the production of “1,4-Difluoro-2-hept-6-enoxybenzene” is scaled up to meet the demand for its applications. The industrial production methods involve optimizing the synthetic routes to ensure high yield and purity. This may include the use of advanced technologies and equipment to control the reaction conditions precisely.

Chemical Reactions Analysis

Types of Reactions: The compound “1,4-Difluoro-2-hept-6-enoxybenzene” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the chemical structure and properties of the compound.

Common Reagents and Conditions: Common reagents used in the reactions of “1,4-Difluoro-2-hept-6-enoxybenzene” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed: The major products formed from the reactions of “1,4-Difluoro-2-hept-6-enoxybenzene” depend on the type of reaction and the reagents used. These products are often characterized using techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry to confirm their structure and purity.

Scientific Research Applications

The compound “1,4-Difluoro-2-hept-6-enoxybenzene” has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it is studied for its potential biological activity and interactions with biomolecules. In medicine, it is investigated for its therapeutic potential and mechanism of action. In industry, it is utilized in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of “1,4-Difluoro-2-hept-6-enoxybenzene” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to various biological responses, depending on the nature of the target and the pathway involved.

Comparison with Similar Compounds

1,4-Difluorobenzene (C₆H₄F₂)

• Structure: Lacks the hept-6-enoxy substituent, featuring only fluorine atoms at the 1,4-positions.
• Physicochemical Properties: Boiling point: 92°C (vs. estimated >200°C for 1,4-Difluoro-2-hept-6-enoxybenzene due to higher molecular weight). Retention time (GC): 8.29 minutes (observed in analytical studies) . Electronic effects: Fluorine atoms reduce electron density on the aromatic ring, enhancing resistance to electrophilic substitution.
• Applications : Primarily used as a solvent or intermediate in organic synthesis.

Property	1,4-Difluoro-2-hept-6-enoxybenzene	1,4-Difluorobenzene
Molecular Weight (g/mol)	234.25	114.09
Fluorine Positions	1,4	1,4
Functional Groups	Hept-6-enoxy chain	None
Boiling Point	>200°C (estimated)	92°C

Ether-Linked Aromatic Compounds

6-(Benzo[d][1,3]dioxol-5-yloxy)-5-fluoro-2-(substituted phenyl)-1H-benzo[d]imidazole

• Structure : Features a fluorinated benzene ring linked via an ether bond to a benzo[d][1,3]dioxole moiety .
• Synthesis : Prepared via condensation of fluorinated diamine intermediates with aldehydes under nitrogen, highlighting the role of fluorine in stabilizing reactive intermediates .
• Key Differences: The hept-6-enoxy chain in 1,4-Difluoro-2-hept-6-enoxybenzene introduces unsaturation (C=C), which may increase susceptibility to oxidation compared to the more stable dioxole ring in the imidazole derivative.

Fluorinated Nucleoside Analogs (e.g., dFdC and Ara-C)

While pharmacologically distinct, fluorinated nucleosides like 2',2'-difluorodeoxycytidine (dFdC) and arabinosylcytosine (ara-C) demonstrate the impact of fluorine on biochemical activity:

• Metabolic Stability : Fluorine in dFdC enhances triphosphate retention (t₁/₂ >16 h vs. 0.7 h for ara-CTP) due to resistance to exonuclease cleavage .
• Relevance to Target Compound: The electron-withdrawing effects of fluorine in 1,4-Difluoro-2-hept-6-enoxybenzene may similarly stabilize the aromatic ring against nucleophilic attack, though direct biochemical activity is unlikely without a nucleoside backbone.